Cas no 1227582-93-5 (5,6-Bis(3-fluorophenyl)nicotinaldehyde)

• Product Name: 5,6-Bis(3-fluorophenyl)nicotinaldehyde
• CAS No: 1227582-93-5
• MF: C₁₈H₁₁F₂NO
• MW: 295.282851457596
• CID: 4801886
• Update Time: 2025-07-17

5,6-Bis(3-fluorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,6-bis(3-fluorophenyl)nicotinaldehyde
• 5,6-Bis(3-fluorophenyl)nicotinaldehyde

• Inchi： 1S/C18H11F2NO/c19-15-5-1-3-13(8-15)17-7-12(11-22)10-21-18(17)14-4-2-6-16(20)9-14/h1-11H
• InChI Key： UYGNVALJWVEYGY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CC(C=O)=CN=C1C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 3.8
• Topological Polar Surface Area: 30

Additional information on 5,6-Bis(3-fluorophenyl)nicotinaldehyde

5,6-Bis(3-fluorophenyl)nicotinaldehyde (CAS No. 1227582-93-5): A Comprehensive Overview

5,6-Bis(3-fluorophenyl)nicotinaldehyde (CAS No. 1227582-93-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes two 3-fluorophenyl groups attached to a nicotinaldehyde backbone. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 5,6-Bis(3-fluorophenyl)nicotinaldehyde is C₁₆H₁₀F₂O, and its molecular weight is approximately 264.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 3-fluorobenzaldehyde with an appropriate intermediate to form the desired product. The synthesis process is meticulously controlled to ensure high purity and yield, which are critical for its use in research and development.

In recent years, 5,6-Bis(3-fluorophenyl)nicotinaldehyde has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a building block in the synthesis of more complex molecules with pharmacological activity. For instance, researchers have explored its use in the development of novel anti-inflammatory agents and anticancer drugs. The unique electronic properties of the fluorine atoms and the aldehyde group contribute to its reactivity and versatility in forming new chemical bonds.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 5,6-Bis(3-fluorophenyl)nicotinaldehyde as a key intermediate in the synthesis of a series of pyridine-based compounds with potent anti-inflammatory effects. These compounds were found to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 5,6-Bis(3-fluorophenyl)nicotinaldehyde has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of cellular metabolism and the induction of apoptosis, suggesting that these derivatives could be developed into effective anticancer agents.

The structural flexibility and reactivity of 5,6-Bis(3-fluorophenyl)nicotinaldehyde also make it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify those with desired biological activities. By using this compound as a starting point, researchers can generate a diverse array of derivatives with varying functional groups, allowing for a more comprehensive exploration of structure-activity relationships (SAR).

Beyond its direct applications in drug discovery, 5,6-Bis(3-fluorophenyl)nicotinaldehyde has also found utility in analytical chemistry and materials science. Its unique spectral properties make it suitable for use as a reference standard in various analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Additionally, the compound's ability to form stable complexes with metal ions has led to its use in the development of novel materials with enhanced optical and electronic properties.

In conclusion, 5,6-Bis(3-fluorophenyl)nicotinaldehyde (CAS No. 1227582-93-5) is a versatile organic compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, analytical chemistry, and materials science. Its unique molecular structure and chemical properties make it an invaluable tool for scientists working in these fields. As research continues to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.